Cas no 913835-26-4 (3-Amino-5-cyanophenylboronic acid, hydrochloride)
913835-26-4 structure
Product Name:3-Amino-5-cyanophenylboronic acid, hydrochloride
CAS No:913835-26-4
MF:C7H8BClN2O2
MW:198.414620399475
CID:803329
PubChem ID:44119354
Update Time:2025-04-19
3-Amino-5-cyanophenylboronic acid, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, (3-amino-5-cyanophenyl)-, monohydrochloride(9CI)
- 3-Amino-5-cyanobenzeneboronic acid hydrochloride
- (3-amino-5-cyanophenyl)boronic acid,hydrochloride
- 3-Amino-5-cyanophenylboronic acid, HCl
- 3-amino-5-cyanophenylboronic acid hydrochloride
- OR3340
- (3-Amino-5-cyanophenyl)boronic acid--hydrogen chloride (1/1)
- CS-0174306
- Boronic acid,(3-amino-5-cyanophenyl)-,monohydrochloride(9ci)
- A843823
- 913835-26-4
- PS-9422
- (3-amino-5-cyanophenyl)boronicacidhydrochloride
- (3-amino-5-cyano-phenyl)boronic acid hydrochloride
- E84678
- (3-amino-5-cyanophenyl)boronic acid;hydrochloride
- SCHEMBL1822353
- C7H8BClN2O2
- AKOS025293542
- DBXOAJZFPXYVHT-UHFFFAOYSA-N
- DTXSID30657162
- FT-0688812
- (3-amino-5-cyanophenyl)boronic acid hydrochloride
- 3-AMINO-5-CYANOBENZENEBORONIC ACID HYDROCHLORIDE 97
- 3-Amino-5-cyanophenylboronic acid, hydrochloride
-
- MDL： MFCD08436033
- Inchi： 1S/C7H7BN2O2.ClH/c9-4-5-1-6(8(11)12)3-7(10)2-5;/h1-3,11-12H,10H2;1H
- InChI Key： DBXOAJZFPXYVHT-UHFFFAOYSA-N
- SMILES： Cl.OB(C1C=C(C#N)C=C(C=1)N)O
Computed Properties
- Exact Mass: 198.03700
- Monoisotopic Mass: 198.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.3A^2
Experimental Properties
- Melting Point: 123-125
- Boiling Point: 471 ℃ at 760 mmHg
- Flash Point: 238.7 ℃
- PSA: 90.27000
- LogP: 0.20348
3-Amino-5-cyanophenylboronic acid, hydrochloride Security Information
- Hazard Statement： Irritant/Keep Cold
-
Hazardous Material Identification：
- Storage Condition：Keep cold
3-Amino-5-cyanophenylboronic acid, hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM218660-1g |
(3-Amino-5-cyanophenyl)boronic acid hydrochloride |
913835-26-4 | 97% | 1g |
$243 | 2021-08-04 | |
| Chemenu | CM218660-1g |
(3-Amino-5-cyanophenyl)boronic acid hydrochloride |
913835-26-4 | 97% | 1g |
$243 | 2022-08-31 | |
| Apollo Scientific | OR3340-250mg |
3-Amino-5-cyanobenzeneboronic acid hydrochloride |
913835-26-4 | 97% | 250mg |
£32.00 | 2025-02-19 | |
| TRC | A604508-100mg |
3-Amino-5-cyanophenylboronic acid, hydrochloride |
913835-26-4 | 100mg |
$ 138.00 | 2023-04-19 | ||
| TRC | A604508-250mg |
3-Amino-5-cyanophenylboronic acid, hydrochloride |
913835-26-4 | 250mg |
$ 270.00 | 2023-04-19 | ||
| TRC | A604508-500mg |
3-Amino-5-cyanophenylboronic acid, hydrochloride |
913835-26-4 | 500mg |
$ 408.00 | 2023-04-19 | ||
| TRC | A604508-1g |
3-Amino-5-cyanophenylboronic acid, hydrochloride |
913835-26-4 | 1g |
$ 475.00 | 2022-06-08 | ||
| Ambeed | A255897-100mg |
(3-Amino-5-cyanophenyl)boronic acid hydrochloride |
913835-26-4 | 97% | 100mg |
$19.0 | 2025-04-15 | |
| Ambeed | A255897-250mg |
(3-Amino-5-cyanophenyl)boronic acid hydrochloride |
913835-26-4 | 97% | 250mg |
$28.0 | 2025-04-15 | |
| Ambeed | A255897-1g |
(3-Amino-5-cyanophenyl)boronic acid hydrochloride |
913835-26-4 | 97% | 1g |
$66.0 | 2025-04-15 |
3-Amino-5-cyanophenylboronic acid, hydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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